1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one

• IUPAC Name: 1-[2-(2-morpholin-4-ylpyrimidin-5-yl)phenyl]ethanone
• InChI: InChI=1S/C16H17N3O2/c1-12(20)14-4-2-3-5-15(14)13-10-17-16(18-11-13)19-6-8-21-9-7-19/h2-5,10-11H,6-9H2,1H3
• InChI Key: PNMHEBNERJKOEV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1C2=CN=C(N=C2)N3CCOCC3
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• CAS No.: 2640818-03-5

Description

1-{2-[2-(Morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one ( 2640818-03-5) is an organic compound with the molecular formula C16H17N3O2 and a molecular weight of 283.33 g/mol . This chemical features a morpholine ring attached to a pyrimidine system, a structural motif of significant interest in medicinal chemistry. The morpholine ring is a ubiquitous pharmacophore known to enhance the potency of a molecule through interactions with target proteins and to improve pharmacokinetic properties . As such, this compound serves as a valuable building block or intermediate in pharmaceutical research and development, particularly in the synthesis of novel molecules for biological screening. Its predicted physicochemical properties include a density of 1.200±0.06 g/cm³ and a boiling point of 514.8±60.0 °C . This product is strictly for Research Use Only and is not intended for human or veterinary diagnostic or therapeutic applications.

Preparation Methods

Cyclocondensation of 1,3-Dicarbonyl Derivatives

A classical approach involves the reaction of 1,3-dicarbonyl compounds with amidines or urea derivatives under acidic or basic conditions. For example, ethyl acetoacetate reacts with guanidine carbonate in ethanol at reflux to form 2-aminopyrimidine derivatives. However, this method often yields mixtures requiring chromatographic separation, with typical yields ranging from 45% to 65%.

Palladium-Catalyzed Cross-Coupling

Modern syntheses favor Suzuki-Miyaura coupling to introduce aryl groups at specific pyrimidine positions. For instance, 5-bromopyrimidine reacts with 2-(morpholin-4-yl)phenylboronic acid in the presence of Pd(dppf)Cl₂ (1 mol%), Cs₂CO₃ (3 equiv), and a dioxane/water solvent system at 90°C for 12 hours. This method achieves >80% yield and excellent regioselectivity (Table 1).

Table 1: Optimization of Suzuki Coupling for Pyrimidine Functionalization

Catalyst	Base	Solvent	Temp (°C)	Yield (%)
Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/H₂O	90	82
Pd(PPh₃)₄	K₂CO₃	THF/H₂O	80	68
Pd(OAc)₂/XPhos	NaHCO₃	EtOH/H₂O	70	55

Introduction of the Morpholine Group

The morpholine moiety is typically installed via nucleophilic aromatic substitution (SNAr) or Buchwald-Hartwig amination.

SNAr on Halogenated Pyrimidines

Reaction of 2-chloro-5-iodopyrimidine with morpholine in DMF at 120°C for 24 hours replaces the chloride substituent, yielding 2-morpholinopyrimidine. This method requires excess morpholine (3 equiv) and is limited to electron-deficient pyrimidines.

Buchwald-Hartwig Amination

For electron-rich substrates, Pd-catalyzed coupling proves superior. A representative protocol uses Pd₂(dba)₃ (5 mol%), Xantphos (10 mol%), and Cs₂CO₃ (2 equiv) in toluene at 110°C, achieving 75–85% yields. Kinetic studies reveal complete conversion within 8 hours when using microwave irradiation.

Coupling with the Phenyl Ethanone Moiety

The final assembly involves connecting the functionalized pyrimidine to the phenyl ethanone group through cross-coupling or Friedel-Crafts acylation.

Suzuki-Miyaura Coupling

2-Bromophenyl ethanone couples with 5-(morpholin-4-yl)pyrimidin-2-ylboronic acid under conditions similar to Section 1.2. Key parameters include:

• Catalyst : Pd(OAc)₂ (2 mol%)

• Ligand : SPhos (4 mol%)

• Solvent : 1,4-Dioxane/H₂O (4:1)

• Yield : 78% after column chromatography.

Friedel-Crafts Acylation

Direct acylation of the phenyl ring employs AlCl₃ (1.2 equiv) in CH₂Cl₂ at 0°C, though this method risks over-acylation and requires strict temperature control.

Purification and Characterization

Crude products are purified via silica gel chromatography (hexane/EtOAc gradients) or recrystallization from ethanol/water mixtures. Key characterization data include:

• ¹H NMR (400 MHz, DMSO-d6): δ 8.96 (s, 2H, pyrimidine-H), 7.78 (s, 1H, aryl-H), 3.75–3.60 (m, 4H, morpholine-OCH₂).

• HPLC Purity : >98% (C18 column, 0.1% TFA in H₂O/MeCN).

Industrial-Scale Synthesis Considerations

Large-scale production employs continuous flow reactors to enhance heat/mass transfer. A patented protocol details:

• Flow Rate : 5 mL/min

• Residence Time : 30 minutes

• Output : 1.2 kg/day with 92% yield.
  Challenges include catalyst recycling and waste minimization, addressed via immobilized Pd catalysts and aqueous workups.

Comparative Analysis of Synthetic Routes

Table 2: Efficiency Metrics for Key Methods

Step	Method	Yield (%)	Purity (%)	Time (h)
Pyrimidine core	Suzuki coupling	82	95	12
Morpholine install	Buchwald	85	97	8
Phenyl coupling	Friedel-Crafts	65	90	6

Chemical Reactions Analysis

1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups on the phenyl or pyrimidine rings are replaced with other groups. Common reagents for these reactions include halogens, alkylating agents, and nucleophiles.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated or carboxylated derivatives, while reduction could produce alcohols or amines.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Recent studies have indicated that derivatives of 1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one exhibit significant anticancer properties. These compounds have been shown to inhibit specific kinases involved in cancer cell proliferation. For instance, research has demonstrated that this compound can effectively inhibit the activity of DYRK1A (Dual-specificity tyrosine-regulated kinase 1A), which is implicated in various cancers.

Compound	Target	IC50 (µM)	Effect
1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one	DYRK1A	0.5	Inhibition of cell proliferation

Case Study: Breast Cancer
In a preclinical study, the compound was tested on breast cancer cell lines where it showed a dose-dependent decrease in cell viability. The mechanism was attributed to apoptosis induction through the activation of caspase pathways, highlighting its potential as a therapeutic agent against breast cancer .

Neuropharmacology

Cognitive Enhancement
The morpholine moiety in the compound has been associated with neuroprotective effects and cognitive enhancement. Research indicates that compounds with similar structures can improve synaptic plasticity and memory retention.

Study	Model	Outcome
Neuropharmacological Assessment	Rat Model	Improved memory retention in Morris Water Maze Test

Case Study: Alzheimer’s Disease
In animal models of Alzheimer's disease, administration of 1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one resulted in reduced amyloid-beta plaque accumulation, suggesting a potential role in modifying disease progression .

Antimicrobial Properties

The compound has shown promising activity against various bacterial strains, indicating its potential as an antimicrobial agent. Studies report that it exhibits bactericidal effects against Gram-positive bacteria.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	16 µg/mL
Escherichia coli	32 µg/mL

Case Study: In Vitro Antimicrobial Testing
In vitro assays demonstrated that the compound significantly inhibited bacterial growth and biofilm formation, suggesting its utility in developing new antimicrobial therapies .

Structural Biology and Drug Design

The unique structure of 1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one makes it an attractive candidate for structure-based drug design. Its ability to bind selectively to target proteins allows for the development of more effective drugs with fewer side effects.

Target Protein	Binding Affinity (kcal/mol)
DYRK1A	-9.5
Syk Kinase	-8.7

Mechanism of Action

The mechanism of action of 1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Table 1: Key Structural Analogs and Properties

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Features	Reference
1-{2-[2-(Morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one	Pyrimidine-phenyl	Morpholin-4-yl (position 2), acetyl (position 5)	C₁₇H₁₈N₄O₂	310.35	Central acetyl group enhances reactivity	Target compound
1-(4-Methyl-2-morpholin-4-ylpyrimidin-5-yl)ethanone	Pyrimidine	Morpholin-4-yl (position 2), methyl (position 4), acetyl (position 5)	C₁₁H₁₅N₃O₂	221.26	Simpler structure; lacks phenyl bridge
3-[2-(Morpholin-4-yl)pyrimidin-5-yl]benzaldehyde (65b)	Pyrimidine-phenyl	Morpholin-4-yl (position 2), benzaldehyde (position 5)	C₁₆H₁₆N₄O₂	296.33	Aldehyde group increases electrophilicity
1-(4-Methyl-2-phenylpyrimidin-5-yl)ethan-1-one	Pyrimidine	Phenyl (position 2), methyl (position 4), acetyl (position 5)	C₁₃H₁₂N₂O	212.25	Phenyl substituent enhances hydrophobicity

Key Observations :

• The target compound’s phenyl bridge (vs.
• Substituents like trifluoromethyl (e.g., in ’s 34) or benzaldehyde (65b ) alter electronic properties and binding affinities. For instance, the aldehyde in 65b may facilitate Schiff base formation in drug-target interactions.

Physical and Chemical Properties

• Melting Points : While data for the target compound is unavailable, analogs like 1-(4-(chloromethyl)phenyl)-2-(dimethyl(oxo)-λ⁶-sulfanylidene)ethan-1-one (1f) exhibit a melting point of 137.3–138.5°C , suggesting similar derivatives may have comparable thermal stability.
• Solubility : The morpholin-4-yl group enhances water solubility relative to purely aromatic analogs (e.g., 1-(4-Methyl-2-phenylpyrimidin-5-yl)ethan-1-one ).

Biological Activity

1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one, also known by its CAS number 903447-57-4, is a compound that has garnered attention for its potential biological activities, particularly in the fields of oncology and microbiology. This article reviews the biological activity of this compound based on recent research findings, case studies, and data from various sources.

Chemical Structure and Properties

The molecular formula of 1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one is C17H20N4O, with a molecular weight of approximately 296.37 g/mol. Its structure features a morpholine ring attached to a pyrimidine moiety, which is further linked to a phenyl group.

Anticancer Activity

Recent studies have highlighted the compound's potent anticancer properties. In vitro tests have demonstrated significant antiproliferative effects against various cancer cell lines, including HeLa and MCF-7 cells. For instance, one study reported a GI50 (the concentration required to inhibit cell growth by 50%) of approximately 0.022 µM against HeLa cells and 0.035 µM against MCF-7 cells, showcasing its high efficacy compared to conventional treatments .

Table 1: Anticancer Activity of 1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one

Cell Line	GI50 (µM)
HeLa	0.022
MCF-7	0.035
Normal Cells	>100

In vivo studies in mouse models have shown that administration of the compound at a low dose (3 mg/kg) resulted in significant tumor size reduction without adverse side effects or weight loss, indicating its potential as a therapeutic agent in cancer treatment .

The mechanism through which this compound exerts its anticancer effects has been partially elucidated. It is believed to inhibit tubulin assembly, disrupting microtubule dynamics essential for mitosis. Molecular modeling suggests that the compound binds to the colchicine site of β-tubulin, preventing proper spindle formation during cell division .

Antimicrobial Activity

In addition to its anticancer properties, 1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one has displayed notable antibacterial activity. Preliminary tests indicate effectiveness against both Gram-positive and Gram-negative bacteria, although specific minimum inhibitory concentration (MIC) values have yet to be fully established.

Table 2: Antimicrobial Activity Overview

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	TBD
Escherichia coli	TBD

These findings suggest that the compound may alter bacterial cell membrane permeability or inhibit efflux pumps, similar to other alkaloid derivatives .

Case Studies

One significant case study involved the treatment of multi-drug resistant bacterial strains using derivatives of pyrimidine compounds similar to 1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one. The study demonstrated that these compounds could effectively inhibit bacterial growth at concentrations lower than those required for traditional antibiotics .

Q & A

Basic Question: What are the common synthetic routes and reaction conditions for synthesizing 1-{2-[2-(morpholin-4-yl)pyrimidin-5-yl]phenyl}ethan-1-one?

Methodological Answer:
The compound is typically synthesized via Suzuki-Miyaura cross-coupling or nucleophilic aromatic substitution to introduce the morpholine-pyrimidine moiety. For example, coupling 2-(morpholin-4-yl)pyrimidine-5-boronic acid with a brominated acetophenone derivative under palladium catalysis (e.g., Pd(PPh₃)₄) in a mixture of dioxane/water at 80–100°C yields the target compound . Reaction optimization may involve adjusting equivalents of reagents, solvent polarity, and temperature. Post-synthesis purification often employs column chromatography (silica gel, ethyl acetate/hexane gradients) or recrystallization .

Advanced Question: How can researchers analyze contradictory data in reaction yields during synthesis optimization?

Methodological Answer:
Discrepancies in yields (e.g., 41% vs. 17% in similar procedures ) may arise from subtle variations in reaction conditions, such as:

• Catalyst loading : Higher Pd concentrations may reduce side reactions.
• Protecting groups : Use of tert-butyl carbamate in intermediates can influence steric hindrance and reactivity .
• Solvent effects : Polar aprotic solvents (e.g., THF) vs. protic solvents (e.g., ethanol) alter reaction kinetics.
  Systematic Design of Experiments (DoE) frameworks, including factorial or Taguchi arrays, are recommended to isolate critical variables. Analytical techniques like LC-MS can track intermediate formation and degradation pathways .

Basic Question: What structural characterization techniques are essential for confirming the compound’s identity?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR (e.g., δ 2.64–3.89 ppm for morpholine protons ) verify substituent positions and purity.
• Mass Spectrometry (MS) : ESI-MS or HRMS confirms molecular weight (e.g., [M+H]⁺ at m/z 285 ).
• X-ray Crystallography : For crystalline derivatives, the CCP4 suite can resolve 3D structures and validate bond geometries.

Advanced Question: How can reaction conditions be optimized to enhance selectivity for the morpholine-pyrimidine core?

Methodological Answer:

• Temperature control : Lower temperatures (e.g., 0–25°C) reduce side reactions during pyrimidine ring formation .
• Catalyst selection : PdCl₂(dppf) or Buchwald-Hartwig catalysts improve coupling efficiency for electron-deficient aryl halides.
• Additives : Use of K₂CO₃ or Cs₂CO₃ as bases in cross-coupling reactions minimizes dehalogenation byproducts .

Basic Question: What methods are used to assess the compound’s potential biological activity?

Methodological Answer:

• In vitro assays : Enzyme inhibition (e.g., VAP-1 ), cytotoxicity (MTT assay), and binding affinity (SPR or fluorescence polarization).
• Docking studies : Molecular modeling with software like AutoDock predicts interactions with target proteins (e.g., vascular adhesion proteins ).
• ADME profiling : Microsomal stability assays and Caco-2 permeability tests evaluate pharmacokinetic properties .

Advanced Question: How can researchers resolve contradictions in reported biological activity data across studies?

Methodological Answer:

• Assay standardization : Ensure consistent cell lines (e.g., HEK293 vs. HeLa) and incubation times.
• Control compounds : Include positive/negative controls (e.g., known VAP-1 inhibitors ).
• Meta-analysis : Use tools like RevMan to statistically aggregate data and identify outliers. Discrepancies may stem from impurity profiles or stereochemical variations .

Basic Question: What purification techniques are effective for isolating the compound from reaction mixtures?

Methodological Answer:

• Flash chromatography : Silica gel with gradients of ethyl acetate/hexane (20–50%) removes unreacted starting materials.
• Recrystallization : Methanol/water or dichloromethane/hexane systems yield high-purity crystals.
• HPLC : Preparative reverse-phase HPLC (C18 column, acetonitrile/water + 0.1% TFA) resolves closely related impurities .

Advanced Question: What strategies mitigate challenges in functionalizing the morpholine-pyrimidine scaffold?

Methodological Answer:

• Protecting groups : Boc or Fmoc groups shield reactive amines during multi-step syntheses .
• Microwave-assisted synthesis : Accelerates slow reactions (e.g., cyclocondensation) and improves regioselectivity .
• Directed ortho-metalation : Lithium bases (e.g., LDA) enable selective substitutions on the phenyl ring .

Basic Question: How can computational modeling aid in structure-activity relationship (SAR) studies?

Methodological Answer:

• Density Functional Theory (DFT) : Calculates electronic properties (e.g., HOMO/LUMO energies) to predict reactivity.
• Molecular Dynamics (MD) : Simulates ligand-protein binding stability over time (e.g., with GROMACS).
• QSAR models : Machine learning algorithms (e.g., Random Forest) correlate substituent effects with activity .

Advanced Question: What protocols address stability issues during storage and handling?

Methodological Answer:

• Storage conditions : Argon-atmosphere vials at –20°C prevent oxidation of the morpholine ring.
• Degradation studies : Accelerated stability testing (40°C/75% RH) with HPLC monitoring identifies degradation products.
• Lyophilization : For hygroscopic derivatives, freeze-drying improves long-term stability .